Cas no 1000577-85-4 (2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile)

• Product Name: 2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
• CAS No: 1000577-85-4
• MF: C₇H₃ClFIN₂
• MW: 296.467995882034
• CID: 3157532
• PubChem ID: 26598350
• Update Time: 2025-04-21

2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
• SB82583
• 1000577-85-4
• DTXSID701255825
• FS-6157
• AKOS027385735

• MDL： MFCD09800814
• Inchi： 1S/C7H3ClFIN2/c8-4-1-5(10)7(12)3(2-11)6(4)9/h1H,12H2
• InChI Key： SHKGZYTZNRSZAQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C#N)=C1N)F)Cl

Computed Properties

• Exact Mass: 295.90135Da
• Monoisotopic Mass: 295.90135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: 145-147°C